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Compound of Interest

Compound Name: Tyrosinase (206-214), human

Cat. No.: B066410 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the synthetic peptide, Human Tyrosinase (206-214).

The following procedures for personal protective equipment (PPE), handling, storage, and

disposal are based on established best practices for working with non-hazardous synthetic

peptides in a laboratory setting. Although the specific chemical, physical, and toxicological

properties of this peptide have not been exhaustively investigated, exercising due care is

paramount.

Personal Protective Equipment (PPE) and
Engineering Controls
To ensure the safety of laboratory personnel, the use of appropriate personal protective

equipment and engineering controls is mandatory when handling Human Tyrosinase (206-214).

[1][2]

Table 1: Recommended Personal Protective Equipment
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PPE Category Item Specifications & Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.[2]

[3] Must comply with ANSI

Z87.1 standards.[3]

Face Shield

Recommended in addition to

safety goggles when there is a

significant risk of splashing.[3]

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable for preventing skin

contact.[2] For incidental

contact, disposable nitrile

gloves are the minimum

requirement.[3]

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing.[1]

[2][3]

General Laboratory Attire

Long pants and closed-toe

shoes are the minimum attire

for working in a laboratory

where hazardous materials are

present.[3]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling the lyophilized

powder to prevent the

inhalation of dust particles.[2]

[3] Work should be conducted

in a well-ventilated area.[2][4]

Operational Plan: Safe Handling, Storage, and
Disposal
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Proper handling and storage are critical for maintaining the integrity of Human Tyrosinase (206-

214) and ensuring personnel safety.[2]

Step-by-Step Handling and Experimental Protocol:

Preparation: Before handling, ensure the designated work area is clean and uncluttered.[2] It

is recommended to work within a properly equipped laboratory that meets established safety

and ventilation standards.[1]

Equilibration: To prevent moisture absorption, allow the sealed container of the lyophilized

peptide to equilibrate to room temperature in a desiccator before opening.[3][5]

Personal Protective Equipment: Don all required PPE as outlined in Table 1, including a lab

coat, safety goggles, and gloves.[2]

Weighing: When weighing the lyophilized powder, do so in a designated area, taking care to

avoid creating dust.[2] Perform this task quickly to minimize exposure to air and moisture.[3]

After weighing, tightly reseal the container.[3]

Reconstitution: If preparing a solution, slowly add the appropriate solvent to the vial.[2] Cap

the container securely before mixing. For peptides with unknown solubility, a trial-and-error

process with small amounts may be necessary.[6]

Clean-up: After handling, wipe down all surfaces and equipment with a suitable cleaning

agent.[2]

Storage Protocols:

Lyophilized Peptide: For long-term storage, keep the lyophilized peptide at -20°C or colder,

away from bright light.[5][6] Storing with a desiccant in a sealed container is recommended

to minimize degradation.[5]

Peptide in Solution: If stored in a solution, it is best to create single-use aliquots to avoid

repeated freeze-thaw cycles.[4] Store solutions at -20°C or colder.[4][6] The use of sterile

buffers at a pH of 5-6 can prolong storage life.[6]

Disposal Plan:
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All waste containing Human Tyrosinase (206-214) should be treated as chemical waste.

Waste Collection: Place the peptide, in either solid or solution form, into a clearly labeled

waste container designated for chemical waste.[2]

Solid Waste: If a spill occurs, sweep up the powder, place it in a sealed bag, and hold it for

waste disposal. Avoid creating dust.[3][7]

Liquid Waste: Contaminated solutions should not be discharged into public drains.[1][3]

Final Disposal: Securely seal the waste container to prevent leakage.[2] Observe all federal,

state, and local environmental regulations for chemical waste disposal.[3] One

recommended method is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling and disposal of

Human Tyrosinase (206-214).
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Preparation

Handling Lyophilized Peptide

StorageDisposal

1. Prepare Clean Workspace

2. Don PPE (Gloves, Goggles, Lab Coat)

3. Equilibrate Peptide to Room Temp

4. Weigh Peptide Powder

5. Reconstitute with Solvent

Store Lyophilized at <= -20°C

Unused Portion

Aliquot and Store Solution at <= -20°C

For Later Use

6. Clean Work Area

7. Collect Waste in Labeled Container

8. Dispose via Chemical Waste Stream

Click to download full resolution via product page

Caption: Workflow for handling Human Tyrosinase (206-214).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b066410?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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